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Compound of Interest

Compound Name: Rhodionin

Cat. No.: B150534

Essential Safety and Handling Guide for
Rhodionin

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, imnmediate safety and
logistical information for handling Rhodionin, a naturally occurring flavonoid found in Rhodiola
species.[1][2] Adherence to these protocols is critical for maintaining a safe laboratory
environment.

Compound Identification and Properties

Identifier Value

3,5,8-Trihydroxy-2-(4-hydroxyphenyl)-7-
Chemical Name [(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-
methyloxan-2-ylJoxychromen-4-one[1]

CAS Number 85571-15-9[1][3]
Molecular Formula C21H20011[1][3]
Molecular Weight 448.38 g/mol [1][4]
Appearance Slightly yellow crystals
Solubility Soluble in DMSO[4]
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Hazard Identification and Personal Protective
Equipment (PPE)

While Rhodionin is not currently classified as a hazardous substance under the Globally
Harmonized System (GHS), it is crucial to handle it with care as the toxicological properties
have not been fully investigated.[5] The following PPE is mandatory when handling Rhodionin
to minimize exposure risk.

Protection Type Specific Recommendations Rationale

Safety glasses with side-

) shields conforming to EN166 Protects eyes from potential
Eye Protection . .
or NIOSH-approved safety splashes or airborne particles.
goggles.

Chemical-resistant gloves
Hand Protection (e.g., nitrile) inspected prior to Prevents direct skin contact.

use.

Use a NIOSH/MSHA or

European Standard EN 149 o ) )
Avoids inhalation of airborne

Respiratory Protection approved respirator if dust is )
o particles.
generated or if irritation is
experienced.
] Protects skin and personal
Body Protection Laboratory coat.

clothing from contamination.

Operational Plan for Safe Handling

Adherence to a strict operational workflow is essential for minimizing risks associated with
handling Rhodionin.
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Caption: Safe handling workflow for Rhodionin.
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Experimental Protocol: Solution Preparation

e Preparation: Ensure the fume hood is operational and the work surface is clean. Assemble
all necessary equipment, including vials, spatulas, and the solvent (DMSO).

e Weighing: In a ventilated enclosure, carefully weigh the desired amount of Rhodionin
powder using an analytical balance. Minimize the generation of dust.

» Dissolving: Transfer the weighed Rhodionin to an appropriate container within the fume
hood. Add the desired volume of DMSO and mix until the solid is completely dissolved.

o Storage: Clearly label the container with the compound name, concentration, solvent, and
date of preparation. Store as required for your experiment.

Disposal Plan

Proper disposal of Rhodionin waste is critical to prevent environmental contamination and
ensure laboratory safety.

Waste Generation Segregation and Collection

Solid Rhodionin Waste : . . :
Q \ Segregate |, Designated Solid Chemical Waste Bin

e.g., contaminated weigh paperU

Liquid Rhodionin Waste\ Segregate
(e.g., unused squtions)J

Contaminated PPE \ Segregate
(e.g., gloves, lab coatU
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Caption: Rhodionin waste disposal streams.

Disposal Protocol:

e Solid Waste: Place any solid Rhodionin waste, including contaminated weigh paper and
spatulas, into a clearly labeled "Solid Chemical Waste" container.

e Liquid Waste: Pour all solutions containing Rhodionin into a designated "Halogenated" or
"Non-Halogenated" (as appropriate for the solvent) liquid waste container. Do not pour down
the drain.

o Contaminated PPE: Dispose of all contaminated gloves, disposable lab coats, and other
materials in a designated "Contaminated PPE" waste bag.

o Container Disposal: Empty containers that held Rhodionin should be triple-rinsed with an
appropriate solvent. The rinsate should be collected as liquid chemical waste. The rinsed
container can then be disposed of as regular laboratory glassware.

By following these guidelines, you can ensure the safe handling and disposal of Rhodionin in
your laboratory, contributing to a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150534#personal-protective-equipment-for-handling-
rhodionin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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